2-(4-chlorophenoxy)-2-methyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)propanamide
Overview
Description
2-(4-chlorophenoxy)-2-methyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)propanamide is a useful research compound. Its molecular formula is C23H29ClN4O2 and its molecular weight is 428.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Applications
- Synthesis and Biological Potentials : A study by Mehta et al. (2019) focused on the synthesis of derivatives related to your compound of interest. They reported significant antimicrobial activity and good anticancer activity among the synthesized compounds, supporting potential applications in these areas.
Antibacterial Properties
- Novel Derivatives for Antibacterial Evaluation : Research by Selvakumar & Elango (2017) synthesized and characterized novel derivatives, showing good antibacterial activity against various bacterial strains.
Crystal Structure and Molecular Studies
- Crystal Structure and Quantum Chemical Studies : A paper by Fatma et al. (2017) detailed the crystal structure and molecular characteristics of a related compound, contributing to our understanding of its chemical behavior and potential applications.
Antiviral Activity
- Antiviral Study of Derivatives : Selvakumar et al. (2018) conducted a study on morpholine substituted derivatives, revealing significant antiviral activity against an avian paramyxo virus.
Antihypertensive Potential
- Potential Antihypertensive Agents : An older study by Takai et al. (1986) explored piperidine derivatives with a quinazoline ring system for their antihypertensive activity.
Molecular Interaction Studies
- Molecular Interaction with CB1 Cannabinoid Receptor : A research by Shim et al. (2002) investigated the interaction of a related antagonist with the CB1 cannabinoid receptor, providing insights into molecular interactions and potential therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds with a tetrahydroquinazolin-4-yl)piperidine-4-carboxamide structure have shown activity against various targets
Mode of Action
The exact mode of action of this compound is currently unknown. Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes . The specific interactions and changes caused by this compound require further investigation.
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways
Pharmacokinetics
Similar compounds have shown various pharmacokinetic properties
Result of Action
Similar compounds have shown various effects at the molecular and cellular level
Action Environment
Environmental factors can often influence the action of similar compounds
properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29ClN4O2/c1-23(2,30-18-9-7-16(24)8-10-18)22(29)27-17-11-13-28(14-12-17)21-19-5-3-4-6-20(19)25-15-26-21/h7-10,15,17H,3-6,11-14H2,1-2H3,(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPFIZKCGXBJWFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1CCN(CC1)C2=NC=NC3=C2CCCC3)OC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B2452465.png)
![2-({4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide](/img/structure/B2452468.png)
![[(3S,4R)-4-(1-Methylpyrazol-4-yl)-1-[(E)-2-phenylethenyl]sulfonylpyrrolidin-3-yl]methanol](/img/structure/B2452473.png)
![[(5-Phenyl-1H-pyrazol-3-yl)methyl]amine hydrochloride](/img/no-structure.png)
![2-(3-chloro-4-ethoxyphenyl)-5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2452475.png)
![[1-(Acetylsulfanyl)propan-2-yl]trimethylazanium iodide](/img/structure/B2452477.png)
